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Compound of Interest

Compound Name: Aluminium p-toluenesulphonate

Cat. No.: B080634

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of aluminum p-
toluenesulfonate, a compound with potential applications in catalysis and as a Lewis acid in
organic synthesis. While specific literature detailing the synthesis of aluminum p-
toluenesulfonate is not abundant, this document outlines two primary, plausible synthetic
methodologies derived from established principles of inorganic and organic synthesis,
particularly drawing parallels from the synthesis of other metal p-toluenesulfonates.

Chemical Properties and Stoichiometry

Aluminum p-toluenesulfonate, also known as aluminum tosylate, is the aluminum salt of p-
toluenesulfonic acid. Given that aluminum typically exists in a +3 oxidation state, the expected
molecular formula is AI(C7H7S03)s.

Property Value Source
Molecular Formula C21H21AI06S3 [1]
Molecular Weight 540.54 g/mol Calculated
CAS Number 14472-28-7 [1][2]
IUPAC Name aluminum:4- [2]

methylbenzenesulfonate
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Proposed Synthetic Methodologies

Two principal synthetic routes are proposed for the laboratory-scale preparation of aluminum p-

toluenesulfonate. These methods are based on the reaction of an aluminum source with p-

toluenesulfonic acid.

Method 1: Direct Reaction of Aluminum Metal with p-
Toluenesulfonic Acid

This method involves the direct reaction of aluminum metal with p-toluenesulfonic acid,

analogous to the synthesis of various transition metal tosylates.[3] The reaction proceeds with

the liberation of hydrogen gas.

Reaction Setup: A 250 mL three-necked round-bottom flask is equipped with a reflux
condenser, a mechanical stirrer, and a nitrogen inlet.

Reagents: To the flask, add aluminum powder (1.0 g, 37.0 mmol) and p-toluenesulfonic acid
monohydrate (21.1 g, 111.0 mmol).

Solvent Addition: Add 100 mL of a suitable solvent, such as toluene or water. The choice of
solvent will influence the reaction rate and work-up procedure. Using water will likely lead to
the hydrated form of the salt.[3]

Reaction Conditions: The reaction mixture is heated to reflux with vigorous stirring under a
nitrogen atmosphere. The progress of the reaction can be monitored by the cessation of
hydrogen gas evolution.

Work-up and Isolation:

o After the reaction is complete, the hot solution is filtered to remove any unreacted
aluminum.

o The filtrate is allowed to cool to room temperature and then further cooled in an ice bath to
induce crystallization.

o The resulting white crystalline solid is collected by vacuum filtration.
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o The crystals are washed with a small amount of cold solvent and dried under vacuum.

Parameter Value

Starting Material (Aluminum) 10g

Starting Material (p-TsOH-H20) 21.1g

Solvent (Toluene) 100 mL
Reaction Temperature Reflux (~111°C)
Reaction Time 6-12 hours
Theoretical Yield 20.0g
Expected Yield 70-85%

Method 2: Reaction of Aluminum Chloride with Sodium
p-Toluenesulfonate

This method involves a salt metathesis reaction between a soluble aluminum salt, such as
aluminum chloride, and the sodium salt of p-toluenesulfonic acid.

e Preparation of Sodium p-Toluenesulfonate:
o Dissolve p-toluenesulfonic acid monohydrate (19.0 g, 100 mmol) in 100 mL of water.

o Slowly add a stoichiometric amount of sodium hydroxide (4.0 g, 100 mmol) in 50 mL of
water with stirring.

o The resulting solution of sodium p-toluenesulfonate can be used directly or the salt can be
isolated by evaporation of the water.

» Reaction Setup: In a 500 mL beaker, dissolve anhydrous aluminum chloride (4.4 g, 33.3
mmol) in 100 mL of water. Caution: This dissolution is exothermic.

» Precipitation: Slowly add the aqueous solution of sodium p-toluenesulfonate to the aluminum
chloride solution with constant stirring. A white precipitate of aluminum p-toluenesulfonate
should form.
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¢ Isolation and Purification:

o

The precipitate is collected by vacuum filtration.

[¢]

The solid is washed thoroughly with deionized water to remove sodium chloride.

[¢]

The product is then washed with a small amount of a non-polar solvent like diethyl ether to
aid in drying.

o

The final product is dried in a vacuum oven at a moderate temperature (e.g., 60-80 °C).

Parameter Value

Starting Material (Aluminum Chloride) 449

Starting Material (Sodium p-Toluenesulfonate) 19.4¢g

Solvent (Water) ~250 mL

Reaction Temperature Room Temperature
Reaction Time 1-2 hours
Theoretical Yield 18.0¢

Expected Yield 85-95%

Visualization of Synthetic Workflows

The following diagrams illustrate the logical flow of the proposed synthetic methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080634+#synthesis-of-aluminium-p-
toluenesulphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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